Cas no 2241869-86-1 (1-(propyl-d7)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-imidazole-2,5-d2)

• Product Name: 1-(propyl-d7)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-imidazole-2,5-d2
• CAS No: 2241869-86-1
• MF: C₁₂H₂₁BN₂O₂
• MW: 245.173798322678
• CID: 6816250
• PubChem ID: 133553764
• Update Time: 2025-03-03

1-(propyl-d7)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-imidazole-2,5-d2 Chemical and Physical Properties

Names and Identifiers

• 2241869-86-1
• [1-(n-Propyl)imidazole-d9]-4-boronic acid pinacol ester
• 1-(propyl-d7)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-imidazole-2,5-d2
• CS-21348

• Inchi： 1S/C12H21BN2O2/c1-6-7-15-8-10(14-9-15)13-16-11(2,3)12(4,5)17-13/h8-9H,6-7H2,1-5H3/i1D3,6D2,7D2,8D,9D
• InChI Key： VZDKQEMZXXOJCP-RLYXHPKRSA-N
• SMILES： O1B(C2=C([2H])N(C([2H])=N2)C([2H])([2H])C([2H])([2H])C([2H])([2H])[2H])OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 245.2260988Da
• Monoisotopic Mass: 245.2260988Da
• Isotope Atom Count: 9
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.3Ų